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Compound of Interest

Compound Name: Zirconyl chloride octahydrate

Cat. No.: B077467

Introduction

Zirconyl chloride octahydrate (ZrOClz2-:8Hz20) is a key water-soluble zirconium compound.[1]
[2] It serves as a primary precursor for the synthesis of various other zirconium compounds,
including zirconium dioxide, zirconium carbonate, and zirconium sulfate.[3][4] Its applications
are diverse, ranging from the preparation of antiperspirants and pigment toners to its use as a
rubber additive, a fiber treatment agent, and in the manufacturing of refractories, ceramics, and
glazes.[4][5] In analytical chemistry, it is used as a reagent, for instance, in the determination of
fluoride in water.[6] Given its tendency to hydrolyze in aqueous solutions, the preparation of a
stable standard solution requires a careful and precise protocol, often involving acidification to

ensure stability.
Safety Precautions

Zirconyl chloride octahydrate is classified as a hazardous substance and requires careful
handling in a controlled laboratory environment.[7] It is corrosive and can cause severe skin
burns and serious eye damage.[7][8][9] Inhalation may lead to respiratory tract irritation and
chemical burns.[8] Ingestion can cause severe damage to the digestive tract.[8]

Personal Protective Equipment (PPE) and Handling:

e Engineering Controls: Always handle this chemical within a chemical fume hood to minimize
inhalation of dust.[7] Ensure adequate ventilation.[7]
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o Eye/Face Protection: Wear appropriate safety glasses with side shields or chemical goggles.

[9]
o Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[7][9]

o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator.[7]

e General Hygiene: Avoid breathing dust.[8] Do not ingest or inhale.[8] Handle in accordance
with good industrial hygiene and safety practices.[7] Keep the container tightly closed and
store in a dry, cool, and well-ventilated place.[7][10]

First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[7] Seek immediate medical attention.[7]

» Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
plenty of water.[9][10] Immediate medical treatment is required.[10]

 Ingestion: Rinse mouth. Do NOT induce vomiting.[9] Call a physician or poison control center
immediately.[7]

« Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[8] Seek medical
attention if symptoms persist.[10]

Quantitative Data

The following table summarizes the key properties of Zirconyl Chloride Octahydrate.
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Property Value Reference(s)

Chemical Name Zirconyl chloride octahydrate [7]

Zirconium(1V) oxychloride

octahydrate,

Synonyms ] ] ] [8][11][12]
Dichlorooxozirconium
octahydrate
CAS Number 13520-92-8 [11][12][13]
Molecular Formula ZrOCl2-8H20 [11][12]
Molecular Weight 322.25 g/mol [11][13]

White to light yellow crystalline
Appearance [51[14]
powder or tetragonal crystals

Purity (Assay) >99.0% [6]

Highly soluble in water,
Solubility methanol, and ethanol; slightly  [1][3]
soluble in HCI.

Experimental Protocol: Preparation of 0.1 M Zirconyl
Chloride Octahydrate Standard Solution

Objective: To prepare 1000 mL of a 0.1 M standard aqueous solution of Zirconyl Chloride
Octahydrate.

Materials:

Zirconyl Chloride Octahydrate (ZrOClz2-:8H20), ACS Reagent Grade

Concentrated Hydrochloric Acid (HCI)

Deionized or distilled water

1000 mL volumetric flask (Class A)
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e 250 mL beaker

« Analytical balance (readable to 0.0001 g)

e Glass stirring rod

e Spatula

» Wash bottle with deionized water

o Magnetic stirrer and stir bar (optional)

o Personal Protective Equipment (gloves, safety goggles, lab coat)
Calculations:

e Determine the required mass of Zirconyl Chloride Octahydrate.

o

Molecular Weight (MW) of ZrOCl2-8H20 = 322.25 g/mol .[11][13]

[¢]

Desired Molarity (M) = 0.1 mol/L.

[¢]

Final Volume (V) =1000 mL =1.0 L.

[e]

Mass (g) =M x V x MW
o Mass (g) =0.1 mol/L x 1.0 L x 322.25 g/mol = 32.225 g.
Procedure:

o Preparation: Put on all required personal protective equipment (lab coat, gloves, safety
goggles). Perform all steps in a chemical fume hood.

» Weighing: Place the 250 mL beaker on the analytical balance and tare it. Carefully weigh out
approximately 32.225 g of Zirconyl Chloride Octahydrate into the beaker using a clean
spatula. Record the exact mass.

o Dissolution: Add approximately 500 mL of deionized water to the beaker. To prevent
hydrolysis and ensure the resulting solution is clear, add 5-10 mL of concentrated
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hydrochloric acid to the water before or after adding the solid.[1][6] Place the beaker on a

magnetic stirrer with a stir bar and stir until the solid is completely dissolved. If a magnetic
stirrer is unavailable, stir manually with a glass rod. The solution should be clear to slightly
hazy.[14]

o Transfer: Carefully transfer the dissolved solution from the beaker into the 1000 mL
volumetric flask.

» Rinsing: Use the wash bottle to rinse the beaker, stirring rod, and stir bar (if used) with small
portions of deionized water, transferring all rinsings into the volumetric flask. This ensures
that the entire weighed amount of the solute is transferred. Repeat this rinsing step 2-3
times.

o Dilution: Add deionized water to the volumetric flask until the bottom of the meniscus is level
with the calibration mark. Use a dropper or pipette for the final additions to avoid
overshooting the mark.

e Mixing: Stopper the volumetric flask securely and invert it 15-20 times to ensure the solution
is homogeneous.

e Labeling and Storage: Label the flask with the name of the solution (0.1 M Zirconyl
Chloride Octahydrate), the date of preparation, and your initials. Store in a cool, dry, and
well-ventilated place.[7]

Standardization (Recommended): For high-precision applications, it is recommended to
standardize the prepared solution. Zirconyl chloride octahydrate can be hygroscopic. A
common method is an indirect complexometric titration with a standardized EDTA solution.[6]

Visualized Workflow
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Workflow for Preparing Standard Zirconyl Chloride Solution

Step 1. Calculation
Calculate required mass of
ZrOCl2:8H20.

roceed to

Step 2: Weighing
Accurately weigh the calculated
mass in a beaker.

Proceed to

Step 3: Dissolution
Dissolve solid in acidified
deionized water (~500 mL H20 + 5-10 mL HCI).

Proceed to

Step 4: Transfer
Quantitatively transfer the solution
to a 1000 mL volumetric flask.

roceed to

Step 5: Dilution
Add deionized water to the
calibration mark.

Proceed to

Step 6: Homogenization
Stopper and invert the flask
15-20 times to mix thoroughly.

Step 7: Storage
Label and store the prepared
standard solution properly.

Click to download full resolution via product page

Caption: Experimental workflow for preparing a standard solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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